2-((E)-{[4-chloro-3-(trifluoromethyl)phenyl]imino}methyl)-6-ethoxyphenol

• IUPAC Name: 2-[[4-chloro-3-(trifluoromethyl)phenyl]iminomethyl]-6-ethoxyphenol
• InChI: InChI=1S/C16H13ClF3NO2/c1-2-23-14-5-3-4-10(15(14)22)9-21-11-6-7-13(17)12(8-11)16(18,19)20/h3-9,22H,2H2,1H3
• InChI Key: JIHJQBKLGFXOLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC(=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C16H13ClF3NO2
• Molecular Weight: 343.73 g/mol

Description

2-((E)-{[4-chloro-3-(trifluoromethyl)phenyl]imino}methyl)-6-ethoxyphenol (also known as CTPE) is an organofluorine compound that has been used in a variety of scientific research applications. CTPE has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of lab experiments.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized halo-functionalized crystalline Schiff base compounds, including derivatives similar to the specified chemical, focusing on their structural determination through X-ray diffraction, Hirshfeld surface analysis, and theoretical exploration. These studies reveal the compounds' intramolecular charge transfer and stability, highlighting their potential in nonlinear optical (NLO) applications due to their significant linear polarizability and second-order hyperpolarizability values (Muhammad Ashfaq et al., 2022).

Molecular Docking and Spectroscopic Characterization

Another study synthesized a compound closely related to the specified chemical, analyzing its crystal structure, spectroscopic characteristics, and chemical activity through Density Functional Theory (DFT). The research extended to molecular docking studies to understand the compound's interactions with DNA and potential applications in medicinal chemistry (Z. Demircioğlu, 2021).

Antimicrobial and Antioxidant Activities

Schiff base derivatives structurally related to the specified compound have been synthesized and evaluated for their antimicrobial and antioxidant properties. The research indicates that substituent effects significantly influence the compounds' biological activities, with methoxy-substituted compounds showing the highest activities. This study suggests the potential of these compounds in developing new therapeutic agents (Abidemi Iyewumi Oloyede-Akinsulere et al., 2018).

Luminescence and Nonlinear Optical Properties

Research on the Schiff base derivatives also explores their luminescence and NLO properties. One study synthesized a compound and characterized its crystal structure, showing luminescence in solution due to π* → π transition and demonstrating second harmonic generation (SHG) property, indicative of its potential in photonic and optoelectronic applications (S. S. Mohite et al., 2020).